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Abstract

The neutron capture cross-section of Uranium-235 (23°U), representing the reaction
235J(n,y)=6U, is a fundamental parameter in nuclear reactor physics, criticality safety, and fuel
cycle analysis. This reaction competes with the dominant neutron-induced fission in 235U. The
production of Uranium-236 (23°U), a long-lived actinide, has significant implications for fuel
performance and radioactive waste management. This technical guide provides an in-depth
overview of the 23°U(n,y)23°U cross-section, presenting evaluated data, detailing the
sophisticated experimental protocols used for its measurement, and illustrating the core nuclear
processes and experimental workflows.

Introduction

Uranium-235 is the primary fissile isotope used in the majority of the world's nuclear reactors.
When a 235U nucleus absorbs a thermal neutron, it predominantly undergoes fission, releasing
a significant amount of energy. However, in approximately 14.5% of these absorption events,
the nucleus does not fission but instead de-excites by emitting gamma radiation, transmuting
into Uranium-236.[1] This process is known as radiative capture.

The cross-section for this capture reaction is highly dependent on the energy of the incident
neutron. Accurate knowledge of this cross-section across the full energy spectrum of a nuclear
reactor—from thermal to fast energies—is critical. Discrepancies in this data can lead to
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significant uncertainties in reactor performance calculations, such as the prediction of reactivity
coefficients and the isotopic composition of spent nuclear fuel.[2] For instance, studies have
shown that errors as large as 30% exist in major nuclear data evaluations for the capture cross-
section in the 0.5-2.5 keV energy region.[3] This guide synthesizes current knowledge, focusing
on the data, measurement techniques, and underlying processes.

Quantitative Data Presentation

The neutron capture cross-section of 23°U has been extensively studied and is compiled in
various evaluated nuclear data libraries, such as ENDF/B, JEFF, and JENDL.[2][4] These
libraries provide a comprehensive set of recommended cross-section values derived from
experimental data and theoretical models. The data exhibits a complex structure, with a high
value at thermal energies, a dense series of resonances at intermediate energies, and a
smoother, lower value at fast energies.

The table below summarizes representative values for the 225U(n,y)23°U reaction cross-section
at key neutron energies, derived from the ENDF/B-VIII.O library.[4][5]
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Neutron Energy
Range

Incident Neutron
Energy

Capture Cross-
Section (barns)

Data Source /
Comment

Thermal

0.0253 eV (2200 m/s)

98.8+0.8

Standard thermal

energy point.[6]

Highly variable (many

Dominated by sharp,

Resonance Region 1-1000 eV distinct resonance
peaks)
peaks.
Example of a
8.79 eV ~140 prominent resonance
peak.
Example of another
35.19 eV ~100
resonance peak.
. . Cross-section
Epithermal/Intermedia
. 1 keV ~5 decreases between
e
resonances.
10 keV ~1.5
Fast Region 100 keV ~0.4
In this region, fission
1 MeV ~0.1 is the dominant

reaction.

Note: 1 barn = 10724 cm2. The values in the resonance region are illustrative examples of peak

cross-sections.

Experimental Protocols

The measurement of the 23°U(n,y) cross-section is challenging due to the high probability of the

competing fission reaction, which also produces a strong gamma-ray background. Modern

experiments employ sophisticated techniques to overcome these challenges, primarily relying

on the time-of-flight (TOF) method at pulsed neutron sources.

Time-of-Flight (TOF) Technique
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The TOF technique is the standard for high-resolution measurements of energy-dependent
neutron cross-sections.[7][8] The general protocol is as follows:

» Neutron Production: A pulsed beam of charged particles (typically protons) from an
accelerator strikes a heavy metal target (e.g., tungsten or lead) in a process called
spallation.[7][9] This produces intense, short bursts of neutrons with a wide range of energies
(a "white" neutron source).

o Flight Path: The neutrons travel down an evacuated tube, known as a flight path, of a
precisely known length (e.g., ~20 meters at LANSCE or ~185 meters at n_TOF).[9][10]

o Energy Determination: As the neutrons travel, they separate based on their velocity, with
higher-energy neutrons arriving at the end of the flight path before lower-energy ones. By
measuring the time difference between the initial proton pulse and the detection of a reaction
at the sample, the neutron's time of flight is determined. Its kinetic energy can then be
calculated precisely.[7]

o Sample Interaction: The collimated neutron beam impinges on a thin, well-characterized foll
of 235U.

o Detection: Detectors surrounding the sample record the radiation emitted from the
interactions.

Key Experimental Setups and Detectors

Two leading-edge facilities for these measurements are the Detector for Advanced Neutron
Capture Experiments (DANCE) at the Los Alamos Neutron Science Center (LANSCE) and the
n_TOF facility at CERN.[3][9]

A. Gamma-Ray Detection with 41t Calorimeters: To measure the capture cross-section, it is
necessary to detect the prompt gamma-ray cascade emitted as the newly formed 236U* nucleus
de-excites.[11]

» Methodology: A highly efficient 41 gamma-ray calorimeter, such as DANCE, is used.[10] This
detector consists of a large number of scintillating crystals (e.g., 160 BaF:z crystals for
DANCE) that completely surround the sample.[10] When a capture event occurs, the
calorimeter absorbs the full energy of the emitted gamma-ray cascade. The total energy
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deposited is equal to the neutron separation energy of 23U plus the kinetic energy of the
incident neutron.

B. Fission Background Rejection: The primary challenge is distinguishing true capture events
from the overwhelming background of gamma rays produced by fission.

» Methodology: A "fission-tagging" or "fission-veto" technique is employed.[3] This involves
using a secondary detector in coincidence with the gamma-ray calorimeter to identify fission
events.

o Fission Detectors: These can be fission chambers that detect the fission fragments directly
or, as in the case of the NEUANCE array at LANSCE, an array of scintillators designed to
detect the fast neutrons emitted during fission.[10]

o Coincidence Measurement: A data acquisition system records events from both the gamma
calorimeter and the fission detector. If a gamma-ray signal in the calorimeter occurs in
coincidence with a signal from the fission detector, the event is tagged as fission and is
rejected from the capture data set. This allows for a clean measurement of the gamma rays
originating solely from neutron capture.[10]

Visualizations
Nuclear Reaction Pathway

The following diagram illustrates the competing neutron capture and fission reactions when a
neutron interacts with a Uranium-235 nucleus.
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Diagram 1: Neutron interaction with Uranium-235.

Experimental Workflow for TOF Measurement

This diagram outlines the typical workflow for a time-of-flight (TOF) experiment to measure the
neutron capture cross-section.
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Diagram 2: Time-of-Flight experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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